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Compound of Interest

Compound Name:
2-Hydroxy-3,4-dimethylbenzoic

acid

CAS No.: 58138-74-2

Cat. No.: B3021498

Get Quote

A Comprehensive Technical Guide to 2-Hydroxy-
3,4-dimethylbenzoic Acid
This guide offers an in-depth exploration of 2-Hydroxy-3,4-dimethylbenzoic acid, a

substituted aromatic carboxylic acid. Designed for researchers, scientists, and professionals in

drug development, this document synthesizes available structural data, predicted properties,

and contextual information from related compounds to provide a comprehensive overview. Due

to its nature as a specific isomer, some experimental data is not readily available in public

literature; therefore, this guide also presents data from closely related isomers to provide a

comparative context for potential experimental design.

Core Structural Information and Identifiers
2-Hydroxy-3,4-dimethylbenzoic acid is an organic compound featuring a benzene ring

substituted with a carboxylic acid group, a hydroxyl group, and two methyl groups at positions 3

and 4. This specific arrangement of functional groups dictates its chemical reactivity and

potential biological activity.
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The primary molecular identifiers for 2-Hydroxy-3,4-dimethylbenzoic acid have been

consolidated from authoritative chemical databases. These identifiers are crucial for

unambiguous identification in research and regulatory documentation.

Identifier Value Source

Molecular Formula C9H10O3 PubChem[1]

IUPAC Name
2-hydroxy-3,4-dimethylbenzoic

acid
PubChem[1]

SMILES
CC1=C(C(=C(C=C1)C(=O)O)

O)C
PubChem[1]

InChI

InChI=1S/C9H10O3/c1-5-3-4-

7(9(11)12)8(10)6(5)2/h3-

4,10H,1-2H3,(H,11,12)

PubChem[1]

InChIKey
YSJWNEDBIWZWOI-

UHFFFAOYSA-N
PubChem[1]

Monoisotopic Mass 166.06299 Da PubChem[1]

PubChem CID 185906 PubChem[1]

A specific CAS Registry Number for 2-Hydroxy-3,4-dimethylbenzoic acid was not readily

available in the consulted public databases as of January 2026. Researchers should verify the

CAS number when sourcing this compound from commercial suppliers.

Caption: 2D structure of 2-Hydroxy-3,4-dimethylbenzoic acid.

Physicochemical Properties: A Comparative
Analysis
Experimental physicochemical data for 2-Hydroxy-3,4-dimethylbenzoic acid are sparse in the

current literature. However, predicted values and experimental data for closely related isomers

provide valuable context for anticipating its behavior in various experimental settings.

Predicted and Known Properties of 2-Hydroxy-3,4-dimethylbenzoic Acid and Its Isomers
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Property
2-Hydroxy-3,4-
dimethylbenzo
ic acid

3,4-
Dimethylbenzo
ic acid

2,4-
Dimethylbenzo
ic acid

4-Hydroxy-3,5-
dimethylbenzo
ic acid

CAS Number Not Found 619-04-5[2][3] 611-01-8[4] 4919-37-3[5][6]

Molecular Weight 166.17 g/mol 150.17 g/mol [2] 150.17 g/mol 166.17 g/mol [5]

Melting Point
Data not

available
163-165 °C[3] 124-126 °C

Data not

available

Boiling Point
Data not

available

271.51 °C

(estimated)[3]

267 °C at 727

mmHg

Data not

available

Water Solubility
Data not

available
0.129 mg/mL[2]

Data not

available

Data not

available

XlogP

(Predicted)
3.2[1] 2.7[2]

Data not

available
0.9[5]

pKa (Predicted)
Data not

available
4.44 ± 0.10[3]

Data not

available

Data not

available

This table includes data for isomers to provide a comparative reference. All data should be

confirmed experimentally for the target compound.

Synthesis and Experimental Protocols
While a specific, validated synthesis protocol for 2-Hydroxy-3,4-dimethylbenzoic acid is not

prominently described in the surveyed literature, its structure suggests that it could be

synthesized through adaptations of established methods for related substituted benzoic acids.

Conceptual Synthetic Approach: Friedel-Crafts
Carboxylation
One plausible route for the synthesis of the dimethylbenzoic acid backbone is through Friedel-

Crafts acylation or a related carboxylation reaction. A general procedure for the direct

carboxylation of a xylene isomer using carbon dioxide in the presence of a Lewis acid catalyst

has been described for the synthesis of 3,4-dimethylbenzoic acid[3][7].
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General Experimental Workflow for Friedel-Crafts Carboxylation

Reactant Preparation: A suitable starting material, such as 2,3-dimethylphenol, would be

dissolved in an appropriate inert solvent.

Catalyst Addition: A Lewis acid catalyst (e.g., AlCl₃) is added to the reaction mixture under

anhydrous conditions.

Carboxylation: Carbon dioxide gas is bubbled through the reaction mixture, or solid carbon

dioxide (dry ice) is added. The reaction is typically stirred at a controlled temperature.

Workup and Acidification: The reaction is quenched, often with water or a dilute acid. The

product is then extracted into an organic solvent. Subsequent acidification of the aqueous

layer would precipitate the carboxylic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, followed by vacuum drying[3].

Start: 2,3-Dimethylphenol Dissolve in
Inert Solvent

Add Lewis Acid
(e.g., AlCl3)

Introduce CO2
(gas or solid)

Quench Reaction
(e.g., H2O)

Solvent
Extraction

Acidify Aqueous Layer
to Precipitate Product

Purify by
Recrystallization

End Product:
2-Hydroxy-3,4-dimethylbenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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